3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one

• Molecular Formula: C30H22N6O4S
• Molecular Weight: 562.6 g/mol
• IUPAC Name: 4-morpholin-4-yl-5-(4-nitrophenyl)-12,13-diphenyl-8-thia-3,5,10,11-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
• InChI: InChI=1S/C30H22N6O4S/c37-29-27-26(31-30(34-15-17-40-18-16-34)35(29)21-11-13-22(14-12-21)36(38)39)24-23(19-7-3-1-4-8-19)25(32-33-28(24)41-27)20-9-5-2-6-10-20/h1-14H,15-18H2
• InChI Key: JADNKNCNRQPYON-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=NC3=C(C(=O)N2C4=CC=C(C=C4)[N+](=O)[O-])SC5=NN=C(C(=C35)C6=CC=CC=C6)C7=CC=CC=C7

Description

3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one, also known as DMTFNT, is a synthetic compound that has been widely used in scientific research applications. It is a fluorescent probe that can be used to detect and quantify metal ions in biological systems.

Mechanism of Action

3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one acts as a fluorescent probe by binding to metal ions and undergoing a conformational change that results in fluorescence. The mechanism of action involves the formation of a complex between 3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one and the metal ion, which causes a change in the electronic structure of the compound, resulting in fluorescence. The fluorescence intensity is proportional to the concentration of the metal ion.
Biochemical and Physiological Effects
3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one has been shown to have minimal biochemical and physiological effects on cells and tissues. It does not interfere with normal cellular processes and does not have any toxic effects on cells. 3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one is a non-invasive method for detecting metal ions in biological systems and does not require the use of radioactive isotopes or other invasive techniques.

Advantages and Limitations for Lab Experiments

3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one has several advantages for lab experiments. It is a non-invasive method for detecting metal ions in biological systems and does not require the use of radioactive isotopes or other invasive techniques. It is a highly sensitive method for detecting metal ions and can be used to quantify metal ions in small quantities. However, 3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one has some limitations for lab experiments. It is not suitable for detecting all types of metal ions and may not be effective in detecting metal ions in certain biological systems.

Future Directions

3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one has several potential future directions for its use. It can be used to study the role of metal ions in disease processes such as cancer, Alzheimer's disease, and Parkinson's disease. It can also be used to study the effects of metal ion toxicity on cells and tissues. Future research could focus on developing new fluorescent probes based on the 3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one structure that can detect other metal ions or have improved sensitivity and selectivity. Additionally, research could focus on developing new methods for delivering 3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one to cells and tissues for in vivo imaging studies.

Synthesis Methods

3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one can be synthesized using a multi-step reaction process. The starting materials are 4-nitrophenylhydrazine, 1,2-diaminobenzene, and 2-bromo-4'-nitroacetophenone. The reaction process involves the formation of a Schiff base, which is then cyclized to form the 3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one compound. The final product is obtained by recrystallization and purification.

Scientific Research Applications

3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one has been widely used in scientific research applications due to its ability to detect and quantify metal ions in biological systems. It can be used as a fluorescent probe to detect metal ions such as copper, zinc, and iron. 3,4-Diphenyl-6-morpholino-7-(4-nitrophenyl)-1,2,5,7-tetraaza-9-thia-9H-fluoren-8(7H)-one has been used to study the role of metal ions in biological processes such as DNA replication, protein synthesis, and enzyme activity. It has also been used to study metal ion homeostasis and metal ion toxicity in cells.